Cas no 5218-94-0 ([3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate)

[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate structure
5218-94-0 structure
Product name:[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
CAS No:5218-94-0
MF:C23H26O4
MW:366.45014
CID:1576090
PubChem ID:253935

[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
    • 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate
    • C15053
    • AC1L5P5Q
    • NCIOpen2_008508
    • AC1Q62E7
    • CTK4J5557
    • NSC77476
    • AR-1E7025
    • NSC-77476
    • 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate; C15053; AC1L5P5Q; NCIOpen2_008508; AC1Q62E7; CTK4J5557; NSC77476; AR-1E7025; NSC-77476;
    • Q27148687
    • CHEBI:79573
    • 7-acetoxy-3-(4-methoxy-phenyl)-2,2-dimethyl-4-propyl-2H-chromene
    • 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2H-1-benzopyran-7-yl acetate
    • 2,2-Dimethyl-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-7-ol acetate
    • 5218-94-0
    • DTXSID50291709
    • Inchi: InChI=1S/C23H26O4/c1-6-7-20-19-13-12-18(26-15(2)24)14-21(19)27-23(3,4)22(20)16-8-10-17(25-5)11-9-16/h8-14H,6-7H2,1-5H3
    • InChI Key: NSETTWBXUXKUOF-UHFFFAOYSA-N
    • SMILES: CCCC1=C(C(OC2=C1C=CC(=C2)OC(=O)C)(C)C)C3=CC=C(C=C3)OC

Computed Properties

  • Exact Mass: 366.18318
  • Monoisotopic Mass: 366.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.094
  • Boiling Point: 479.5°C at 760 mmHg
  • Flash Point: 207.2°C
  • Refractive Index: 1.541
  • PSA: 44.76
  • LogP: 5.50240

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd